Cas no 1918-11-2 (Terbucarb)

• Product Name: Terbucarb
• CAS No: 1918-11-2
• MF: C₁₇H₂₇NO₂
• MW: 277.401785135269
• CID: 150745
• Update Time: 2025-04-19

Terbucarb Chemical and Physical Properties

Names and Identifiers

• Phenol,2,6-bis(1,1-dimethylethyl)-4-methyl-, 1-(N-methylcarbamate)
• Terbucarb【Terbutol】
• (2,6-ditert-butyl-4-methylphenyl) N-methylcarbamate
• 2,6-bis(1,1-dimethylethyl)-4-methylphenyl N-methylcarbamate
• 2,6-di-tert-butyl-4-methylphenyl methylcarbamate
• 2,6-di-tert-butyl-4-methylphenyl N-methylcarbamate
• Carbamic acid,methyl-,2,6-di-tert-butyl-p-tolyl ester
• Caswell No. 294
• 2,6-Di-tert-butyl-4-methylphenyl-N-methylcarbamate
• 2,6-Di-tert-butyl-p-tolyl methylcarbamate
• Azak
• MBPMC
• azac
• azar
• H-9573
• AZAK(R)
• TERBUTOL
• tebucarb
• TERBUCARB
• HERCULES 9573
• Terbucarb

• Inchi： 1S/C17H27NO2/c1-11-9-12(16(2,3)4)14(20-15(19)18-8)13(10-11)17(5,6)7/h9-10H,1-8H3,(H,18,19)
• InChI Key： PNRAZZZISDRWMV-UHFFFAOYSA-N
• SMILES： O(C(NC)=O)C1C(=CC(C)=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 277.20400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 5.2
• Topological Polar Surface Area: 38.3

Experimental Properties

• Color/Form: Not determined
• Density: 0.971±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 203-204 ºC
• Boiling Point: 420.26°C (rough estimate)
• Refractive Index: 1.5420 (estimate)
• Solubility: Almost insoluble (0.01 g/l) (25 º C),
• PSA: 38.33000
• LogP: 4.69910
• Solubility: Not determined

Terbucarb Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• RTECS：FB8525000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl methylcarbamates